N-[2-(4-benzylpiperazin-1-yl)-2-(pyridin-3-yl)ethyl]-2,5-difluorobenzene-1-sulfonamide N-[2-(4-benzylpiperazin-1-yl)-2-(pyridin-3-yl)ethyl]-2,5-difluorobenzene-1-sulfonamide
Brand Name: Vulcanchem
CAS No.: 863558-65-0
VCID: VC11869221
InChI: InChI=1S/C24H26F2N4O2S/c25-21-8-9-22(26)24(15-21)33(31,32)28-17-23(20-7-4-10-27-16-20)30-13-11-29(12-14-30)18-19-5-2-1-3-6-19/h1-10,15-16,23,28H,11-14,17-18H2
SMILES: C1CN(CCN1CC2=CC=CC=C2)C(CNS(=O)(=O)C3=C(C=CC(=C3)F)F)C4=CN=CC=C4
Molecular Formula: C24H26F2N4O2S
Molecular Weight: 472.6 g/mol

N-[2-(4-benzylpiperazin-1-yl)-2-(pyridin-3-yl)ethyl]-2,5-difluorobenzene-1-sulfonamide

CAS No.: 863558-65-0

Cat. No.: VC11869221

Molecular Formula: C24H26F2N4O2S

Molecular Weight: 472.6 g/mol

* For research use only. Not for human or veterinary use.

N-[2-(4-benzylpiperazin-1-yl)-2-(pyridin-3-yl)ethyl]-2,5-difluorobenzene-1-sulfonamide - 863558-65-0

Specification

CAS No. 863558-65-0
Molecular Formula C24H26F2N4O2S
Molecular Weight 472.6 g/mol
IUPAC Name N-[2-(4-benzylpiperazin-1-yl)-2-pyridin-3-ylethyl]-2,5-difluorobenzenesulfonamide
Standard InChI InChI=1S/C24H26F2N4O2S/c25-21-8-9-22(26)24(15-21)33(31,32)28-17-23(20-7-4-10-27-16-20)30-13-11-29(12-14-30)18-19-5-2-1-3-6-19/h1-10,15-16,23,28H,11-14,17-18H2
Standard InChI Key FYOAEYNORYAMFQ-UHFFFAOYSA-N
SMILES C1CN(CCN1CC2=CC=CC=C2)C(CNS(=O)(=O)C3=C(C=CC(=C3)F)F)C4=CN=CC=C4
Canonical SMILES C1CN(CCN1CC2=CC=CC=C2)C(CNS(=O)(=O)C3=C(C=CC(=C3)F)F)C4=CN=CC=C4

Introduction

N-[2-(4-benzylpiperazin-1-yl)-2-(pyridin-3-yl)ethyl]-2,5-difluorobenzene-1-sulfonamide is a complex organic molecule with significant interest in medicinal chemistry. It features a molecular formula of C24H26F2N4O2S and a molecular weight of approximately 472.6 g/mol. The compound includes a benzylpiperazine moiety and a sulfonamide group, contributing to its potential biological activities and applications in research.

Synthesis and Reactivity

The synthesis of N-[2-(4-benzylpiperazin-1-yl)-2-(pyridin-3-yl)ethyl]-2,5-difluorobenzene-1-sulfonamide involves multi-step procedures. These steps may require optimization of reaction conditions, including temperature, solvent choice, and catalysts to enhance yield and purity. The compound's reactivity is influenced by its sulfonamide group, which can undergo nucleophilic substitution reactions, and the difluorobenzene component, which may participate in electrophilic aromatic substitution reactions.

Biological Activity and Potential Applications

N-[2-(4-benzylpiperazin-1-yl)-2-(pyridin-3-yl)ethyl]-2,5-difluorobenzene-1-sulfonamide exhibits potential biological activity, particularly as an antagonist for certain receptors in the central nervous system. Its structural components may interact with neurotransmitter systems, influencing mood and cognitive functions. Further research is needed to elucidate its full pharmacological profile and therapeutic potential.

Comparison with Similar Compounds

Several compounds share structural similarities with N-[2-(4-benzylpiperazin-1-yl)-2-(pyridin-3-yl)ethyl]-2,5-difluorobenzene-1-sulfonamide. For example, N-[2-(4-benzylpiperidin-1-yl)-ethyl]-4-(pyrazin-2-yl)-piperazine has a similar piperazine structure but targets different receptors. Sulfapyridine, another sulfonamide, contains a pyridine with a 4-aminobenzenesulfonamido group and is used as an anti-infective agent .

Research Findings and Future Directions

While specific mechanisms for N-[2-(4-benzylpiperazin-1-yl)-2-(pyridin-3-yl)ethyl]-2,5-difluorobenzene-1-sulfonamide are still under investigation, compounds with similar structures often exhibit mechanisms involving interactions with biological targets. Further exploration into its biological activities could lead to significant advancements in therapeutic applications.

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